Methanefluorodiphosphonate

• CAS No.: 10595-93-4
• Molecular Formula: CH5FO6P2
• Molecular Weight: 193.99 g/mol
• IUPAC Name: [fluoro(phosphono)methyl]phosphonic acid
• InChI: InChI=1S/CH5FO6P2/c2-1(9(3,4)5)10(6,7)8/h1H,(H2,3,4,5)(H2,6,7,8)
• InChI Key: ORTLAIHEWHWRPQ-UHFFFAOYSA-N
• Canonical SMILES: C(F)(P(=O)(O)O)P(=O)(O)O

Description

Methanefluorodiphosphonate is a useful research compound. Its molecular formula is CH5FO6P2 and its molecular weight is 193.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tetraisopropyl fluoromethylenediphosphonate (320 mg, 0.88 mmol) in 1,2-dichloroethane (5 mL) was added dropwise trimethylsilyl bromide (0.70 mL, 5.28 mmol). The resulting solution was stirred at 40-42° C. for 24 h and 3 mL of anhydrous toluene was added. The mixture was concentrated to dryness, and coevaporated with toluene once. The residue was redissolved in DMF (3 mL)/water (2 mL) mixture and concentrated. The residue was mixed with DMF (2 mL) and tributylamine (0.42 mL, 1.76 mmol) and then concentrated to dryness. The residue was coevaporated with anhydrous DMF two times. The resulting residue was dried in a vacuum oven at 30° C. overnight to give a slightly yellow residue (460 mg).